1-(2-(Benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-isopropylurea

• IUPAC Name: 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-propan-2-ylurea
• InChI: InChI=1S/C15H20N2O2S/c1-10(2)17-14(18)16-9-15(3,19)13-8-11-6-4-5-7-12(11)20-13/h4-8,10,19H,9H2,1-3H3,(H2,16,17,18)
• InChI Key: GQXWLWVPBCIFHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NCC(C)(C1=CC2=CC=CC=C2S1)O
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

The compound “1-(2-(Benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-isopropylurea” is a complex organic molecule. It contains a benzo[b]thiophene moiety, which is a polycyclic aromatic system with a sulfur atom. This structure is often found in various pharmaceuticals and organic materials.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzo[b]thiophene ring, the introduction of the hydroxypropyl group, and the attachment of the isopropylurea moiety. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzo[b]thiophene moiety would likely contribute to the compound’s aromaticity and potentially its photophysical properties. The hydroxypropyl and isopropylurea groups could influence the compound’s solubility, reactivity, and interactions with biological targets.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The benzo[b]thiophene could undergo electrophilic aromatic substitution reactions. The hydroxy group might be involved in condensation reactions, and the urea group could participate in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, aromaticity, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Medicinal Chemistry

• . This compound could potentially be explored as an anti-inflammatory drug candidate.

Pharmacology

• . This property is relevant in treating conditions like Alzheimer’s disease.
• . Further investigation could reveal if our compound shares this property.

Synthetic Chemistry

• . Researchers can explore efficient synthetic routes for this compound.

Chemoselective Reactions

• .

CYP11B1 Inhibitors

• .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions. For example, some benzothiophene derivatives require avoidance of dust formation and inhalation.

Future Directions

The study of this compound could open up new avenues in medicinal chemistry, materials science, and other fields. Future research could explore its synthesis, properties, and potential applications.

Mechanism of Action

Target of Action

Similar compounds such as benzo[b]thiophene-diaryl urea derivatives have shown potential anticancer effects . These compounds have been evaluated against HT-29 and A549 cancer cell lines . The exact targets for 1-(2-(Benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-isopropylurea remain to be identified.

Mode of Action

It’s worth noting that similar compounds have shown to interact with their targets leading to antiproliferative activities on cancer cell lines

Biochemical Pathways

Similar compounds have shown to induce apoptosis and cell cycle arrest at the g0/g1 phase on ht-29 cells

Result of Action

Similar compounds have shown to exhibit antiproliferative activities on cancer cell lines